Cas no 61456-91-5 (4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylpropyl)-5-nitro-)

• Product Name: 4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylpropyl)-5-nitro-
• CAS No: 61456-91-5
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 478608
• PubChem ID: 12320330
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylpropyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylpropyl)-5-nitro-
• 2-butan-2-yl-4-hydroxy-5-nitro-1H-pyrimidin-6-one
• DTXSID60488385
• 2-(Butan-2-yl)-6-hydroxy-5-nitropyrimidin-4(3H)-one
• 2-(sec-Butyl)-6-hydroxy-5-nitropyrimidin-4(1H)-one
• 61456-91-5

• Inchi： 1S/C8H11N3O4/c1-3-4(2)6-9-7(12)5(11(14)15)8(13)10-6/h4H,3H2,1-2H3,(H2,9,10,12,13)
• InChI Key： NVGCJYWSYDNWHP-UHFFFAOYSA-N
• SMILES： OC1=C(C(NC(C(C)CC)=N1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.07503
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 104.83